Cas no 1370597-61-7 (6-[3-(3-Chlorophenyl)-1,2,4-oxadiazol-5-yl]pyridazin-3(2H)-one)
6-[3-(3-Chlorophenyl)-1,2,4-oxadiazol-5-yl]pyridazin-3(2H)-one Chemical and Physical Properties
Names and Identifiers
-
- 6-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]pyridazin-3(2H)-one
- C12H7ClN4O2
- HTS028286
- 6-[3-(3-Chlorophenyl)-1,2,4-oxadiazol-5-yl]pyridazin-3(2H)-one
-
- Inchi: 1S/C12H7ClN4O2/c13-8-3-1-2-7(6-8)11-14-12(19-17-11)9-4-5-10(18)16-15-9/h1-6H,(H,16,18)
- InChI Key: KLMINRVAUBLYDJ-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1)C1=NOC(C2C=CC(NN=2)=O)=N1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 426
- Topological Polar Surface Area: 80.4
6-[3-(3-Chlorophenyl)-1,2,4-oxadiazol-5-yl]pyridazin-3(2H)-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6734017-0.05g |
6-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-2,3-dihydropyridazin-3-one |
1370597-61-7 | 95.0% | 0.05g |
$256.0 | 2025-03-13 | |
| Enamine | EN300-6734017-0.1g |
6-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-2,3-dihydropyridazin-3-one |
1370597-61-7 | 95.0% | 0.1g |
$383.0 | 2025-03-13 | |
| Enamine | EN300-6734017-0.25g |
6-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-2,3-dihydropyridazin-3-one |
1370597-61-7 | 95.0% | 0.25g |
$546.0 | 2025-03-13 | |
| Enamine | EN300-6734017-0.5g |
6-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-2,3-dihydropyridazin-3-one |
1370597-61-7 | 95.0% | 0.5g |
$858.0 | 2025-03-13 | |
| Enamine | EN300-6734017-1.0g |
6-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-2,3-dihydropyridazin-3-one |
1370597-61-7 | 95.0% | 1.0g |
$1100.0 | 2025-03-13 | |
| Enamine | EN300-6734017-2.5g |
6-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-2,3-dihydropyridazin-3-one |
1370597-61-7 | 95.0% | 2.5g |
$2155.0 | 2025-03-13 | |
| Enamine | EN300-6734017-5.0g |
6-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-2,3-dihydropyridazin-3-one |
1370597-61-7 | 95.0% | 5.0g |
$3189.0 | 2025-03-13 | |
| Enamine | EN300-6734017-10.0g |
6-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-2,3-dihydropyridazin-3-one |
1370597-61-7 | 95.0% | 10.0g |
$4729.0 | 2025-03-13 | |
| Aaron | AR028MKN-50mg |
6-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-2,3-dihydropyridazin-3-one |
1370597-61-7 | 95% | 50mg |
$377.00 | 2025-02-16 | |
| Aaron | AR028MKN-100mg |
6-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-2,3-dihydropyridazin-3-one |
1370597-61-7 | 95% | 100mg |
$552.00 | 2025-02-16 |
6-[3-(3-Chlorophenyl)-1,2,4-oxadiazol-5-yl]pyridazin-3(2H)-one Related Literature
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
Additional information on 6-[3-(3-Chlorophenyl)-1,2,4-oxadiazol-5-yl]pyridazin-3(2H)-one
6-[3-(3-Chlorophenyl)-1,2,4-Oxadiazol-5-yl]Pyridazin-3(2H)-one: A Comprehensive Overview
The compound 6-[3-(3-Chlorophenyl)-1,2,4-Oxadiazol-5-yl]Pyridazin-3(2H)-one (CAS No. 1370597-61-7) is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of pyridazinones, which are known for their versatile applications in drug design. The structure of this molecule incorporates a pyridazinone ring system fused with an oxadiazole moiety, making it a unique candidate for exploring various biological activities.
The pyridazinone core of this compound is a well-known scaffold in medicinal chemistry due to its ability to interact with multiple biological targets. The oxadiazole ring, on the other hand, is a heterocyclic structure that can enhance the stability and bioavailability of the molecule. The presence of a chlorophenyl group further adds to the complexity and potential pharmacological properties of this compound. Recent studies have highlighted the importance of such heterocyclic systems in modulating enzyme activities and receptor interactions.
One of the most intriguing aspects of 6-[3-(3-Chlorophenyl)-1,2,4-Oxadiazol-5-yl]Pyridazin-3(2H)-one is its ability to exhibit selective biological activity. Researchers have reported that this compound demonstrates potent inhibitory effects on certain kinases and proteases, making it a promising lead for drug development. The integration of the oxadiazole and pyridazinone moieties allows for fine-tuning of the molecule's physicochemical properties, such as solubility and lipophilicity, which are critical for drug delivery.
Recent advancements in computational chemistry have enabled scientists to predict the binding affinities of this compound with various therapeutic targets. For instance, molecular docking studies have revealed that 6-[3-(3-Chlorophenyl)-1,2,4-Oxadiazol-5-yl]Pyridazin-3(2H)-one can effectively bind to G-protein coupled receptors (GPCRs), which are implicated in numerous diseases including cancer and neurodegenerative disorders. These findings underscore the potential of this compound as a novel therapeutic agent.
In addition to its pharmacological applications, this compound has also been studied for its role in chemical synthesis. The oxadiazole ring serves as a valuable intermediate in constructing more complex molecules with enhanced functionality. Its ability to undergo various reactions such as nucleophilic substitution and cyclization makes it an invaluable building block in organic synthesis.
From an environmental perspective, understanding the degradation pathways of 6-[3-(3-Chlorophenyl)-1,2,4-Oxadiazol-5-yl]Pyridazin-3(2H)-one is crucial for assessing its ecological impact. Recent research has shown that this compound undergoes rapid hydrolysis under certain conditions, reducing its persistence in aquatic environments. This information is vital for ensuring sustainable practices in chemical manufacturing and usage.
In conclusion, 6-[3-(3-Chlorophenyl)-1,2,4-Oxadiazol-5-yl]Pyridazin-3(2H)-one (CAS No. 1370597-61-7) represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structural features and promising biological activities make it a focal point for future research and development efforts.
1370597-61-7 (6-[3-(3-Chlorophenyl)-1,2,4-oxadiazol-5-yl]pyridazin-3(2H)-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)